Cas no 138737-56-1 (Cyclohexanecarboxylic acid, 4-(aminomethyl)-, butyl ester, trans-)

• Product Name: Cyclohexanecarboxylic acid, 4-(aminomethyl)-, butyl ester, trans-
• CAS No: 138737-56-1
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 3722614
• Update Time: 2025-04-18

Cyclohexanecarboxylic acid, 4-(aminomethyl)-, butyl ester, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-(aminomethyl)-, butyl ester, trans-

• Inchi： 1S/C12H23NO2/c1-2-3-8-15-12(14)11-6-4-10(9-13)5-7-11/h10-11H,2-9,13H2,1H3/t10-,11-
• InChI Key： QBPKCFCNMBCPKK-XYPYZODXSA-N
• SMILES： [C@@H]1(C(OCCCC)=O)CC[C@@H](CN)CC1

Computed Properties

• Exact Mass: 213.173
• Monoisotopic Mass: 213.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 0.977±0.06 g/cm3(Predicted)
• Boiling Point: 294.6±13.0 °C(Predicted)
• LogP: 2.79510
• pka: 10.27±0.29(Predicted)